Cas no 958827-20-8 (2-cyclopentyl-1,3-thiazole)

2-cyclopentyl-1,3-thiazole structure
2-cyclopentyl-1,3-thiazole structure
Product Name:2-cyclopentyl-1,3-thiazole
CAS No:958827-20-8
MF:C8H11NS
MW:153.24464058876
CID:1001758
PubChem ID:16206151
Update Time:2025-04-20

2-cyclopentyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 2-cyclopentyl-
    • 2-Cyclopentyl-1,3-thiazole
    • 958827-20-8
    • SCHEMBL497630
    • EN300-1238183
    • CS-0225423
    • AKOS015940535
    • 2-Cyclopentylthiazole
    • G27317
    • 2-cyclopentyl-1,3-thiazole
    • Inchi: 1S/C8H11NS/c1-2-4-7(3-1)8-9-5-6-10-8/h5-7H,1-4H2
    • InChI Key: WOQYIBOZNROQES-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C1CCCC1

Computed Properties

  • Exact Mass: 153.06122053g/mol
  • Monoisotopic Mass: 153.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 41.1Ų

2-cyclopentyl-1,3-thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$271.0 2023-06-08
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Enamine
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Enamine
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Enamine
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